Benzoic acid, 4-(2-((1-methyl-5-nitro-1H-imidazol-2-yl)thio)ethoxy)-, sodium salt
Benzoic acid, 4-(2-((1-methyl-5-nitro-1H-imidazol-2-yl)thio)ethoxy)-, sodium salt
SC 28538 is a 5-nitroimidazole compound.
Brand Name:
Vulcanchem
CAS No.:
64444-68-4
VCID:
VC0542683
InChI:
InChI=1S/C13H13N3O5S.Na/c1-15-11(16(19)20)8-14-13(15)22-7-6-21-10-4-2-9(3-5-10)12(17)18;/h2-5,8H,6-7H2,1H3,(H,17,18);/q;+1/p-1
SMILES:
CN1C(=CN=C1SCCOC2=CC=C(C=C2)C(=O)[O-])[N+](=O)[O-].[Na+]
Molecular Formula:
C13H12N3NaO5S
Molecular Weight:
345.31 g/mol
Benzoic acid, 4-(2-((1-methyl-5-nitro-1H-imidazol-2-yl)thio)ethoxy)-, sodium salt
CAS No.: 64444-68-4
Inhibitors
VCID: VC0542683
Molecular Formula: C13H12N3NaO5S
Molecular Weight: 345.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 64444-68-4 |
|---|---|
| Product Name | Benzoic acid, 4-(2-((1-methyl-5-nitro-1H-imidazol-2-yl)thio)ethoxy)-, sodium salt |
| Molecular Formula | C13H12N3NaO5S |
| Molecular Weight | 345.31 g/mol |
| IUPAC Name | sodium;4-[2-(1-methyl-5-nitroimidazol-2-yl)sulfanylethoxy]benzoate |
| Standard InChI | InChI=1S/C13H13N3O5S.Na/c1-15-11(16(19)20)8-14-13(15)22-7-6-21-10-4-2-9(3-5-10)12(17)18;/h2-5,8H,6-7H2,1H3,(H,17,18);/q;+1/p-1 |
| Standard InChIKey | ZRQHQPBCTPQLFJ-UHFFFAOYSA-M |
| SMILES | CN1C(=CN=C1SCCOC2=CC=C(C=C2)C(=O)[O-])[N+](=O)[O-].[Na+] |
| Canonical SMILES | CN1C(=CN=C1SCCOC2=CC=C(C=C2)C(=O)[O-])[N+](=O)[O-].[Na+] |
| Appearance | Solid powder |
| Description | SC 28538 is a 5-nitroimidazole compound. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4-(2-(1-methyl-5-nitro-2-imidazolylthio)ethoxy) benzoate SC 28538 SC-28538 |
| Reference | 1: Barrow A, Burford SR, Forrest TJ, Hawkins AJ, Rose DA, Stevens PM, Vose CW, Walls CM. Studies on the disposition of a 5-nitroimidazole in laboratory animals. Eur J Drug Metab Pharmacokinet. 1987 Apr-Jun;12(2):85-90. PubMed PMID: 3121339. 2: Vose CW, Stevens PM, Dickens JP. Liquid chromatographic analysis of an antimicrobial 5-nitroimidazolyl-2-sulphide derivative in biological fluids. J Chromatogr. 1981 Oct 9;225(2):488-92. PubMed PMID: 6795218. |
| PubChem Compound | 163047 |
| Last Modified | Nov 11 2021 |
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